2-Nitro-4-(thiophen-2-YL)benzoic acid

• IUPAC Name: 2-nitro-4-thiophen-2-ylbenzoic acid
• InChI: InChI=1S/C11H7NO4S/c13-11(14)8-4-3-7(6-9(8)12(15)16)10-2-1-5-17-10/h1-6H,(H,13,14)
• InChI Key: SKOFKYVCSOKGPG-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=CC(=C(C=C2)C(=O)O)[N+](=O)[O-]
• Molecular Formula: C11H7NO4S
• DSSTOX Substance ID: DTXSID20688546
• Molecular Weight: 249.24 g/mol
• CAS No.: 1261975-57-8

Description

2-Nitro-4-(thiophen-2-yl)benzoic acid is a nitro-substituted benzoic acid derivative featuring a thiophene ring at the 4-position of the benzene core. For instance, 4-(thiophen-2-yl)benzoic acid (CAS 29886-62-2) shares the benzoic acid-thiophene backbone but lacks the nitro group at the 2-position . The molecular formula of 2-nitro-4-(thiophen-2-yl)benzoic acid is likely C₁₁H₇NO₄S, with a molecular weight of 265.25 g/mol (calculated based on 4-(thiophen-2-yl)benzoic acid’s formula, C₁₁H₈O₂S, plus a nitro group).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Nitro-4-(thiophen-2-yl)benzoic acid typically involves the nitration of 4-(thiophen-2-yl)benzoic acid. The nitration process can be carried out using a mixture of concentrated sulfuric acid and nitric acid under controlled temperature conditions . The reaction proceeds through the electrophilic aromatic substitution mechanism, where the nitro group is introduced to the aromatic ring.

Industrial Production Methods

Industrial production of this compound may involve similar nitration processes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the product. The use of continuous flow reactors and advanced purification techniques such as recrystallization and chromatography can enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

2-Nitro-4-(thiophen-2-yl)benzoic acid undergoes various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group (-NH2) using reducing agents like hydrogen gas in the presence of a catalyst (e.g., palladium on carbon) or chemical reductants such as tin(II) chloride.

Substitution: The compound can participate in nucleophilic aromatic substitution reactions, where the nitro group can be replaced by other nucleophiles under specific conditions.

Oxidation: The thiophene ring can undergo oxidation reactions, leading to the formation of sulfoxides or sulfones.

Common Reagents and Conditions

Reducing Agents: Hydrogen gas with a catalyst, tin(II) chloride.

Nucleophiles: Amines, thiols, and other nucleophilic species.

Oxidizing Agents: Hydrogen peroxide, m-chloroperbenzoic acid.

Major Products Formed

Reduction: 2-Amino-4-(thiophen-2-yl)benzoic acid.

Substitution: Various substituted derivatives depending on the nucleophile used.

Oxidation: Sulfoxides and sulfones of the thiophene ring.

Scientific Research Applications

2-Nitro-4-(thiophen-2-yl)benzoic acid has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules and heterocyclic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a precursor for the development of pharmaceutical agents with therapeutic potential.

Industry: Utilized in the production of advanced materials, such as organic semiconductors and light-emitting diodes (OLEDs).

Mechanism of Action

The mechanism of action of 2-Nitro-4-(thiophen-2-yl)benzoic acid depends on its specific application. In biological systems, the nitro group can undergo bioreduction to form reactive intermediates that interact with cellular components, leading to various biological effects. The thiophene ring can also interact with biological targets, influencing pathways involved in cell signaling and metabolism .

Comparison with Similar Compounds

Table 1: Key Properties of Nitro-Substituted Benzoic Acid Derivatives

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	pKa (Predicted)	Key Substituents
2-Nitro-4-(thiophen-2-yl)benzoic acid*	C₁₁H₇NO₄S	265.25	N/A	~3.2–3.5†	-NO₂ (2-position), thiophene
4-(Thiophen-2-yl)benzoic acid	C₁₁H₈O₂S	204.24	N/A	~4.1‡	Thiophene (4-position)
2-Nitro-4-(trifluoromethyl)benzoic acid	C₈H₄F₃NO₄	235.11	N/A	~1.5–2.0§	-NO₂ (2-position), -CF₃
4-Nitro-2-(trifluoromethyl)benzoic acid	C₈H₄F₃NO₄	235.11	N/A	~2.0–2.5§	-NO₂ (4-position), -CF₃
2-[2-Nitro-4-(trifluoromethyl)phenyl]sulfanylbenzoic acid	C₁₄H₈F₃NO₄S	343.28	179–180	3.27	-NO₂ (2-position), -SC₆H₄CF₃

*Inferred properties. †Estimated based on pKa trends of nitrobenzoic acids. ‡Estimated based on unsubstituted benzoic acid (pKa ~4.2). §Trifluoromethyl groups lower pKa due to strong electron-withdrawing effects.

Key Observations :

• Electron-Withdrawing Effects : The nitro group at the 2-position significantly lowers the pKa compared to 4-(thiophen-2-yl)benzoic acid, enhancing acidity. Trifluoromethyl-substituted analogs exhibit even stronger acidity due to the -CF₃ group’s inductive effect .
• In contrast, -CF₃ or sulfanyl groups introduce steric bulk and alter solubility .